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Compound of Interest

Compound Name: Dibutyl ditelluride

Cat. No.: B1597890 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for dibutyl ditelluride, a

member of the organotellurium class of compounds. Given the limited availability of data for

this specific compound, this document incorporates safety data from its close structural analog,

diphenyl ditelluride, to provide a thorough overview of potential hazards and safe handling

practices. This information is intended for use by trained professionals in a laboratory setting.

Executive Summary
Dibutyl ditelluride is a reactive organotellurium compound that requires careful handling to

minimize health risks. Like other organotellurium compounds, it is presumed to be harmful if

swallowed, inhaled, or absorbed through the skin. The primary hazards include acute toxicity,

skin and eye irritation, and potential for respiratory system damage. This guide outlines the

known properties of dibutyl ditelluride, provides detailed safety protocols based on data for

analogous compounds, and offers a representative experimental procedure to illustrate its

proper use.

Physicochemical and Toxicological Data
The following tables summarize the available quantitative data for dibutyl ditelluride and the

more extensively studied diphenyl ditelluride.

Table 1: Physicochemical Properties of Dibutyl Ditelluride
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Property Value

Molecular Formula C8H18Te2

Molecular Weight 369.43 g/mol

CAS Number 77129-69-2

Boiling Point 93 °C (at 0.5 mmHg)

Enthalpy of Vaporization (ΔvapH°) 57.3 ± 1.0 kJ/mol

Storage Temperature Refrigerator (+4°C)

Table 2: GHS Hazard Classification for Diphenyl Ditelluride*

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[1]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[1]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[2]

*Data for diphenyl ditelluride (CAS 32294-60-3) is used as a proxy due to the lack of a

comprehensive GHS classification for dibutyl ditelluride. It should be treated with at least this

level of caution.

Safety and Handling
The safe handling of dibutyl ditelluride is paramount. The following procedures are based on

best practices for handling air-sensitive and toxic organometallic compounds.
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Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles and a face shield.

Skin Protection: A flame-resistant lab coat, overalls, and chemically resistant gloves (e.g.,

nitrile, neoprene) are required. Ensure gloves are inspected before use and replaced if

contaminated.[3]

Respiratory Protection: All handling of solid or neat liquid dibutyl ditelluride should be

conducted in a certified chemical fume hood. If there is a risk of exceeding exposure limits, a

NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates

should be used.[4]

Engineering Controls
All work with dibutyl ditelluride must be performed in a well-ventilated laboratory, inside a

certified chemical fume hood.

An eyewash station and a safety shower must be readily accessible in the work area.

General Handling Procedures
Avoid all personal contact, including inhalation of dust or vapors.[3]

Wash hands and any exposed skin thoroughly after handling.[1][5]

Do not eat, drink, or smoke in the laboratory.

Keep the compound in a tightly closed container, stored in a cool, dry, and well-ventilated

area.[4][5]

Avoid contact with strong oxidizing agents.[4]

Spill and Waste Disposal
Minor Spills: For small spills, absorb the material with an inert, dry absorbent (e.g.,

vermiculite, sand). Place the contaminated material in a suitable, labeled container for

hazardous waste disposal.[3]
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Major Spills: Evacuate the area and prevent entry. Alert the appropriate emergency response

team.

Waste Disposal: Dispose of all waste containing dibutyl ditelluride in accordance with local,

state, and federal regulations for hazardous waste.

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[1][4]

In Case of Skin Contact: Immediately remove all contaminated clothing. Flush the skin with

copious amounts of water for at least 15 minutes. Seek medical attention.[1][4]

In Case of Eye Contact: Immediately flush the eyes with plenty of water for at least 15

minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[1]

If Swallowed: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1][4]

Experimental Protocol: Synthesis of Dibutyl
Ditelluride
The following is a representative protocol for the synthesis of dialkyl ditellurides, adapted for

the preparation of dibutyl ditelluride.

Materials and Equipment
Elemental Tellurium powder

Sodium borohydride (NaBH4)

1-Bromobutane

Anhydrous Dimethylformamide (DMF)

Nitrogen or Argon gas supply
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Schlenk line or glovebox

Round-bottom flask and condenser

Magnetic stirrer and heating mantle

Standard glassware for extraction and purification

Procedure
Reaction Setup: Under an inert atmosphere (Nitrogen or Argon), add elemental tellurium (1.0

eq) to a stirred solution of sodium borohydride (1.0 eq) in anhydrous DMF in a round-bottom

flask.

Formation of Sodium Ditelluride: Heat the mixture to 60°C and stir for 1 hour. The solution

will turn a dark purple color, indicating the formation of sodium ditelluride (Na2Te2).

Addition of Alkyl Halide: Cool the reaction mixture to room temperature (25°C). Slowly add 1-

bromobutane (1.2 eq) to the flask.

Reaction: Stir the resulting mixture at 25°C. The reaction progress can be monitored by thin-

layer chromatography. The reaction is typically complete within 3-20 hours.

Workup: Once the reaction is complete, dilute the mixture with deionized water and extract

with an organic solvent such as n-hexane or ethyl acetate.

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate the solvent under reduced pressure. The crude product can be further purified

by column chromatography or distillation under reduced pressure.

Visualization of Biological and Experimental
Workflows
Signaling Pathway in Diphenyl Ditelluride Neurotoxicity
Studies on diphenyl ditelluride, a close analog of dibutyl ditelluride, have shown that its

neurotoxic effects are mediated through the hyperactivation of the MAPK (Mitogen-Activated
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Protein Kinase) and inhibition of the Akt signaling pathways. This disruption leads to

cytoskeletal disorganization, astrogliosis, and ultimately, apoptotic neuronal death.

Caption: Diphenyl Ditelluride Neurotoxicity Pathway.

Experimental Workflow for Safe Handling and Synthesis
The following diagram illustrates a logical workflow for the safe handling and synthesis of

dibutyl ditelluride in a laboratory setting.

Caption: Safe Synthesis Workflow for Dibutyl Ditelluride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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